2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-thiol
Overview
Description
The compound “2,2-Dimethyl-2,3-dihydro-1-benzofuran-5-thiol” is a derivative of benzofuran . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
Benzofuran derivatives have been synthesized using various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds . Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield .Scientific Research Applications
Synthesis and Environmental Applications
- Environmentally Friendly Synthesis : An environmentally friendly synthesis of benzofurane derivatives, including 2,2-dimethyl-2,3-dihydro-benzofuran-6-ol, was achieved by selectively acylating resorcinol with isobutyryl chloride using solid acids. This method avoids the use of harmful reagents and achieves a 60% preparative yield (Békássy et al., 2007).
Chemical Reactions and Synthesis
- Oxidation of Thiol Compounds : 5-Arylidene-1,3-dimethylbarbituric acid derivatives effectively oxidized thiols to disulfides under neutral conditions, indicating potential in thiol-based chemical syntheses (Tanaka et al., 1987).
- Synthesis of Thiazole Derivatives : (E)-2-benzylidenimino-4-(7-methoxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)thiazoles were synthesized, showing potential applications in organic chemistry and material science (Shen et al., 2012).
Bioactivity and Agricultural Applications
- Insecticidal and Fungicidal Activity : Some benzofuran derivatives exhibited insecticidal activity against T. urticae and fungicidal activity against S. sclerotiorum, suggesting potential in pest control (Shen et al., 2012).
- Herbicidal Activity : N-(2,2-dimethyl-7-alkoxy-2,3-dihydrobenzofuran-5-yl)-2-(4-arylxoyphenoxy)propionamides showed significant herbicidal activity against monocotyledonous grasses, indicating potential as herbicides (Ding et al., 2017).
Mechanism of Action
Target of Action
Benzofuran derivatives, to which this compound belongs, have been found to exhibit a wide range of biological and pharmacological activities . They can interact with various targets, including enzymes, receptors, and proteins, leading to diverse therapeutic effects .
Mode of Action
Benzofuran derivatives are known to interact with their targets in a variety of ways, such as inhibiting enzyme activity, modulating receptor function, or disrupting protein-protein interactions .
Biochemical Pathways
Benzofuran derivatives have been reported to influence a variety of biochemical pathways, leading to diverse downstream effects .
Result of Action
Benzofuran derivatives have been reported to exhibit various biological activities, including anti-tumor, antibacterial, anti-oxidative, anti-inflammatory, and anti-parasitic activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of benzofuran derivatives .
Properties
IUPAC Name |
2,2-dimethyl-3H-1-benzofuran-5-thiol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12OS/c1-10(2)6-7-5-8(12)3-4-9(7)11-10/h3-5,12H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVCLATURXVNARU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(O1)C=CC(=C2)S)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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